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Compound of Interest

Compound Name: C.l. Mordant Red 7

Cat. No.: B606670

This technical guide provides a comprehensive overview of Mordant Red 7, a synthetic azo dye
with significant applications in the textile industry and research. The document details its
chemical properties, synthesis, and various applications, with a focus on providing actionable
information for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Mordant Red 7 is characterized by its specific chemical structure and physical properties that
dictate its application and handling.

Property Value Reference
CAS Number 3618-63-1 [11[21131[4][5]
Molecular Formula C20H15N4NaOsS [2][3][5]
Molecular Weight 446.41 g/mol [2]
Appearance Blue-light red powder [2][4]

Soluble in water (yellow to
brown-light red solution),

Solubility slightly soluble in ethanol and [2][4]
acetone, insoluble in other

organic solvents.

A variety of synonyms are used to refer to Mordant Red 7 in literature and commerce.
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Synonym Reference
C.l. 18760 [1]2]
Mordant Red B [2]

Acid Mordant Red B [2]

Chrome Fast Red BS [2]

Chrome Red B [2]
Eriochrom Red B [2][3]

NSC 47717 [1]

Synthesis of Mordant Red 7

The synthesis of Mordant Red 7 is a two-step process involving diazotization followed by an
azo coupling reaction.[2][4]

Materials:

e 4-Amino-3-hydroxynaphthalene-1-sulfonic acid

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

e Sodium carbonate (Naz2COs) or Sodium hydroxide (NaOH)
e |ce

Procedure:

» Diazotization:

o Dissolve 4-Amino-3-hydroxynaphthalene-1-sulfonic acid in a dilute hydrochloric acid
solution.
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o Cool the solution to 0-5°C in an ice bath.

o Slowly add a stoichiometric amount of a cold, aqueous solution of sodium nitrite while
maintaining the temperature between 0-5°C.

o Stir the mixture for a period to ensure the completion of the diazotization reaction, forming
the diazonium salt.

e Azo Coupling:

o Prepare a solution of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in a weakly alkaline
medium (pH 8-9), achieved by adding sodium carbonate or sodium hydroxide.[1]

o Slowly add the previously prepared cold diazonium salt solution to the pyrazolone solution.

o Maintain the temperature at 10-15°C and continue stirring for 2-4 hours to facilitate the
coupling reaction.[1]

o The resulting Mordant Red 7 dye will precipitate out of the solution.

o Filter the precipitate, wash it with water to remove any unreacted starting materials and
salts, and then dry it.

Caption: Synthesis pathway of Mordant Red 7.

Applications

Mordant Red 7 is primarily used in the textile industry for dyeing various natural and synthetic
fibers. Its ability to form stable complexes with metal ions (mordants) enhances its
colorfastness.

o Textile Dyeing: It is extensively used for dyeing wool, silk, and polyamide fibers, as well as
their blends.[2][6] It can also be directly printed onto wool and silk fabrics.[2][4]

o Other Industrial Applications: Mordant Red 7 is also utilized in the coloring of aluminum,
leather, and fur.[6]
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» Biological Research: This compound has found use as a staining agent for the visualization
of cells and tissues in biological research.[1]

Interaction with Cationic Ligands

The interaction of the anionic Mordant Red 7 dye with cationic ligands is crucial for
understanding its binding mechanisms, which is relevant for applications in areas like drug
delivery. A study investigated its interaction with ethanol amine and tallow amine in an acidic
agueous solution using UV-VIS absorption spectroscopy.[7]

Materials:

Mordant Red 7

Ethanol amine

Tallow amine

Acidic aqueous solution

UV-VIS Spectrophotometer

Procedure:

o Prepare a stock solution of Mordant Red 7 in the acidic aqueous solution.
» Prepare separate stock solutions of ethanol amine and tallow amine.

» To a constant concentration of the Mordant Red 7 solution, titrate with increasing
concentrations of the cationic ligand (either ethanol amine or tallow amine).

» After each addition of the ligand, record the UV-VIS absorption spectrum of the solution.

¢ Analyze the changes in the maximum absorbance and the emergence of any new absorption
bands to study the interaction.

« Utilize the Benesi-Hildebrand equation to determine the binding constant (Kc) for the
complex formation.
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o Calculate the standard free energy change (AG-) for the complexation process from the
binding constant.

Results of the Study: The study found that Mordant Red 7 interacts strongly with both cationic
ligands, leading to a decrease in the maximum absorbance of the dye and the appearance of a
new absorption band, suggesting the formation of dye aggregates.[7] The binding constants
indicated a significantly stronger interaction with tallow amine.[7]

Liaand Binding Constant (Kc) Standard Free Energy
igan

< (mol—* L) Change (AG-)

Ethanol amine 1.245 Determined in the study
Tallow amine 43.05 x 103 Determined in the study

The stronger binding with tallow amine is attributed to its ability to form micelles, which
facilitates the binding of the dye.[7]

Caption: Interaction of Mordant Red 7 with a cationic ligand.

Safety and Handling

Mordant Red 7 is irritating to the eyes, respiratory system, and skin.[3] When handling this
chemical, appropriate personal protective equipment, including gloves, safety glasses, and a
lab coat, should be worn. In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice.[3] It is intended for research use only and not for human or veterinary
use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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